![molecular formula C14H32N4 B14309543 1,4,8,11-Tetraazacyclooctadecane CAS No. 110005-78-2](/img/structure/B14309543.png)
1,4,8,11-Tetraazacyclooctadecane
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Overview
Description
1,4,8,11-Tetraazacyclooctadecane is a macrocyclic compound with the molecular formula C14H32N4 It is a member of the azamacrocycle family, which are known for their ability to form stable complexes with metal ions
Preparation Methods
Synthetic Routes and Reaction Conditions: 1,4,8,11-Tetraazacyclooctadecane can be synthesized through several methods. One common approach involves the cyclization of linear tetraamines. For example, the bisacylation of an acyclic diamine to obtain a dichlorodiamide compound, followed by cyclization to form dioxocyclam, and finally reduction to yield this compound . Another method involves the tetratosylation of an acyclic tetraamine to obtain a tetratoluenesulfonamide compound, cyclization to form tetratosyl cyclam, and detosylation followed by basification to obtain the desired product .
Industrial Production Methods: Industrial production methods for this compound typically involve large-scale synthesis using the aforementioned synthetic routes. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and solvent extraction .
Chemical Reactions Analysis
Types of Reactions: 1,4,8,11-Tetraazacyclooctadecane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different oxidation states, which are useful in catalysis and other chemical processes.
Reduction: Reduction reactions can convert it into different reduced forms, which may have unique properties and applications.
Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other atoms or groups, leading to the formation of derivatives with distinct properties.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Various halogenating agents and nucleophiles can be employed under different conditions to achieve substitution reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms, while substitution can produce a variety of derivatives with different functional groups.
Scientific Research Applications
1,4,8,11-Tetraazacyclooctadecane has a wide range of applications in scientific research:
Biology: The compound is studied for its potential use in biological systems, including as a chelating agent for metal ions in biochemical assays.
Properties
110005-78-2 | |
Molecular Formula |
C14H32N4 |
Molecular Weight |
256.43 g/mol |
IUPAC Name |
1,4,8,11-tetrazacyclooctadecane |
InChI |
InChI=1S/C14H32N4/c1-2-4-7-15-11-13-17-9-6-10-18-14-12-16-8-5-3-1/h15-18H,1-14H2 |
InChI Key |
DIYZWHWMTDVOQY-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCNCCNCCCNCCNCCC1 |
Origin of Product |
United States |
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